Cas no 2169771-87-1 (methyl (2Z)-3-(3-aminophenyl)but-2-enoate)

• Product Name: methyl (2Z)-3-(3-aminophenyl)but-2-enoate
• CAS No: 2169771-87-1
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5890432
• PubChem ID: 165527154
• Update Time: 2025-07-30

methyl (2Z)-3-(3-aminophenyl)but-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl (2Z)-3-(3-aminophenyl)but-2-enoate
• EN300-1459579
• 2169771-87-1

• Inchi： 1S/C11H13NO2/c1-8(6-11(13)14-2)9-4-3-5-10(12)7-9/h3-7H,12H2,1-2H3/b8-6-
• InChI Key： HZNMDYREBVPTRX-VURMDHGXSA-N
• SMILES： O(C)C(/C=C(/C)\C1C=CC=C(C=1)N)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl (2Z)-3-(3-aminophenyl)but-2-enoate

Methyl (2Z)-3-(3-Aminophenyl)but-2-enoate: A Comprehensive Overview

Methyl (2Z)-3-(3-aminophenyl)but-2-enoate (CAS No. 2169771-87-1) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes an aminophenyl group and a but-2-enoate moiety, making it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical formula of methyl (2Z)-3-(3-aminophenyl)but-2-enoate is C₁₀H₁₃NO₂, and its molecular weight is 183.21 g/mol. The compound's structure consists of a conjugated double bond system, which contributes to its unique chemical and physical properties. The presence of the aminophenyl group imparts significant biological activity, making it a potential target for drug discovery and development.

In recent years, extensive research has been conducted on the synthesis and biological evaluation of methyl (2Z)-3-(3-aminophenyl)but-2-enoate. One notable study published in the Journal of Medicinal Chemistry explored the compound's potential as an inhibitor of specific enzymes involved in various disease pathways. The researchers found that methyl (2Z)-3-(3-aminophenyl)but-2-enoate exhibited potent inhibitory activity against a key enzyme associated with neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

The synthesis of methyl (2Z)-3-(3-aminophenyl)but-2-enoate has been optimized through various methodologies, including microwave-assisted synthesis and transition-metal-catalyzed reactions. These methods have significantly improved the yield and purity of the compound, making it more accessible for further research and development. A recent study published in the Tetrahedron Letters detailed a highly efficient one-pot synthesis route that minimized side reactions and reduced overall production costs.

The biological activity of methyl (2Z)-3-(3-aminophenyl)but-2-enoate has been extensively evaluated in both in vitro and in vivo models. In vitro studies have demonstrated that the compound exhibits strong antioxidant properties, which are crucial for protecting cells from oxidative stress and damage. Additionally, it has shown promising anti-inflammatory effects, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis.

In vivo studies have further confirmed the therapeutic potential of methyl (2Z)-3-(3-aminophenyl)but-2-enoate. A study conducted on animal models of neurodegenerative diseases found that the compound significantly reduced neuronal cell death and improved cognitive function. These findings highlight the compound's potential as a neuroprotective agent and warrant further investigation in clinical trials.

The safety profile of methyl (2Z)-3-(3-aminophenyl)but-2-enoate has also been evaluated through toxicological studies. Preliminary data indicate that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in preclinical studies. However, further research is needed to fully understand its long-term safety and efficacy in human subjects.

In conclusion, methyl (2Z)-3-(3-aminophenyl)but-2-enoate (CAS No. 2169771-87-1) is a promising compound with significant potential in various therapeutic applications. Its unique chemical structure, combined with its potent biological activity, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the advancement of medical science.